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Compound of Interest

3,5-Dichloropyrazine-2-carboxylic
Compound Name: o
aci

cat. No.: B1322621

An In-depth Technical Guide to 3,5-Dichloropyrazine-2-carboxylic Acid

Introduction

3,5-Dichloropyrazine-2-carboxylic acid is a halogenated heterocyclic compound that serves
as a crucial building block in organic synthesis and medicinal chemistry. Its pyrazine core,
substituted with reactive chlorine atoms and a carboxylic acid group, makes it a versatile
intermediate for the development of complex molecular architectures. This guide provides a
comprehensive overview of its properties, synthesis, and applications for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

The fundamental properties of 3,5-Dichloropyrazine-2-carboxylic acid are summarized
below. These data are essential for its proper handling, storage, and application in
experimental settings.

Table 1: General and Physical Properties
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Property Value Citations
CAS Number 312736-49-5 [1][2]1[3]
Molecular Formula CsH2CI2N202 [2][4]
Molecular Weight 192.99 g/mol [2][4]
IUPAC Name 3,5-dichloro-2-

pyrazinecarboxylic acid

3,5-Dichloro-2-

pyrazinecarboxylic Acid, 2,6-
Synonyms Dichloropyrazine-3-carboxylic [1][4]

Acid, 2-Carboxy-3,5-

dichloropyrazine

White to brown crystalline
Appearance [1]
powder

Physical Form Solid

| Melting Point | 137.0 to 142.0 °C |[1] |

Table 2: Safety and Storage Information

Property Value Citations

Signal Word Warning

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H332 (Harmful if
inhaled), H335 (May cause

Hazard Statements

respiratory irritation)

| Storage Conditions | Store in a refrigerator or under an inert atmosphere at room temperature.

|51
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Synthesis and Experimental Protocols

The synthesis of 3,5-Dichloropyrazine-2-carboxylic acid is a critical process for its
application in further chemical reactions. A common laboratory-scale synthesis is detailed
below.

Synthesis Workflow Diagram

The following diagram illustrates the workflow for the synthesis of 3,5-Dichloropyrazine-2-
carboxylic acid from 2,6-dichloropyrazine.

Synthesis Workflow of 3,5-Dichloropyrazine-2-carboxylic Acid
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Caption: Synthesis of 3,5-Dichloropyrazine-2-carboxylic acid via lithiation and carboxylation.

Detailed Experimental Protocol

This protocol is based on a standard literature procedure for the synthesis of 3,5-
Dichloropyrazine-2-carboxylic acid.[4]

Materials:

o Diisopropylamine (167.7 mmol)
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e Anhydrous Tetrahydrofuran (THF) (800 mL total)
e n-Butyllithium (1.6 M in hexane, 166 mmol)

e 2,6-Dichloropyrazine (67 mmol)

e Dry Ice (solid COz2)

e 1.5 N Hydrochloric Acid (HCI)

o Ethyl Acetate (EtOAC)

e Brine (saturated NaCl solution)

Procedure:

e Preparation of LDA: To a solution of diisopropylamine (167.7 mmol) in anhydrous THF (400
mL) cooled to -20 °C, slowly add n-butyllithium (166 mmol) dropwise. Stir the resulting
mixture at 0 °C for 30 minutes to form Lithium Diisopropylamide (LDA) in situ.[4]

o Lithiation: Cool the reaction system to -78 °C. Slowly add a solution of 2,6-dichloropyrazine
(67 mmol) in anhydrous THF (400 mL) dropwise over 1.5 hours. After the addition is
complete, continue to stir the mixture at -78 °C for 1 hour.[4]

o Carboxylation: Pour the reaction mixture onto an excess of crushed dry ice and allow it to
warm slowly to room temperature over a period of 16 hours.[4]

o Workup and Isolation: Treat the mixture with 1.5 N HCI (200 mL) and extract with ethyl
acetate. Wash the combined organic layers with a saturated sodium bicarbonate solution.
Acidify the aqueous layer with 1.5 N HCI and extract again with ethyl acetate. Combine all
organic phases, wash with brine, and concentrate under reduced pressure to yield the
product as a light yellow solid (yield: 69.5%).[4] The resulting solid can often be used directly
in subsequent reactions without further purification.[4]

Applications in Research and Drug Development

3,5-Dichloropyrazine-2-carboxylic acid is not typically an active pharmaceutical ingredient
(API) itself but rather a high-value intermediate. Its structure is a key synthon for building more

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01303856.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01303856.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01303856.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01303856.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01303856.htm
https://www.benchchem.com/product/b1322621?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

complex molecules with specific biological activities.

It is particularly noted as an intermediate in the synthesis of 3-secretase (BACEL1) inhibitors,
which are a class of drugs investigated for the treatment of Alzheimer's disease.[4] Pyrazine
derivatives are important building blocks in many pharmaceutically active agents.[6]

Role as a Pharmaceutical Building Block

The diagram below illustrates the logical relationship of 3,5-Dichloropyrazine-2-carboxylic
acid as a starting material in the synthesis pathway toward potential therapeutic agents.
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Role in Pharmaceutical Synthesis
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Caption: Conceptual workflow from a starting material to a potential Active Pharmaceutical
Ingredient (API).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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